Cas no 127562-53-2 (4-(1,4-Dioxaspiro4.5dec-8-yl)morpholine)

• Product Name: 4-(1,4-Dioxaspiro4.5dec-8-yl)morpholine
• CAS No: 127562-53-2
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD16249943
• CID: 1035283
• PubChem ID: 53486356
• Update Time: 2025-05-22

4-(1,4-Dioxaspiro4.5dec-8-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(1,4-Dioxaspiro[4.5]decan-8-yl)morpholine
• 4-(1,4-Dioxaspiro[4.5]dec-8-yl)morpholine
• Morpholine,4-(1,4-dioxaspiro[4.5]dec-8-yl)
• DB-062595
• 4-(1,4-Dioxa-spiro[4.5]dec-8-yl)-morpholine
• JDGLFTXYDPTSQZ-UHFFFAOYSA-N
• AKOS016014238
• 1,4-Dioxaspiro[4.5]decane, morpholine deriv. (ZCI); 4-(1,4-Dioxaspiro[4.5]dec-8-yl)morpholine (ACI); 4-(1,4-Dioxaspiro[4.5]decan-8-yl)morpholine; 4-Morpholino-3-cyclohexene-1-one ethylene ketal
• SCHEMBL1800548
• CFA56253
• Morpholine, 4-(1,4-dioxaspiro[4.5]dec-8-yl)-
• CS-0210440
• DTXSID00704894
• AC-9411
• BS-20562
• A850004
• J-513205
• 127562-53-2
• 4-{1,4-DIOXASPIRO[4.5]DECAN-8-YL}MORPHOLINE
• 4-(1,4-Dioxa-spiro[4,5]dec-8-yl)morpholine
• 4-(1,4-Dioxaspiro4.5dec-8-yl)morpholine

• MDL： MFCD16249943
• Inchi： 1S/C12H21NO3/c1-3-12(15-9-10-16-12)4-2-11(1)13-5-7-14-8-6-13/h11H,1-10H2
• InChI Key： JDGLFTXYDPTSQZ-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(CC2)N1CCOCC1

Computed Properties

• Exact Mass: 227.15200
• Monoisotopic Mass: 227.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.9A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 30.93000
• LogP: 0.94220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 4-(1,4-Dioxaspiro4.5dec-8-yl)morpholine

4-(1,4-Dioxaspiro[4.5]dec-8-yl)morpholine: A Comprehensive Overview

The compound 4-(1,4-Dioxaspiro[4.5]dec-8-yl)morpholine, identified by the CAS Registry Number CAS No. 127562-53-2, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its spirocyclic structure, which combines a morpholine ring with a dioxaspiro system, creating a molecule with intriguing properties and versatile functionalities.

The morpholine ring in this compound is a six-membered ring containing one oxygen atom and one nitrogen atom, which contributes to its amine-like properties and ability to form hydrogen bonds. The dioxaspiro[4.5]decane system, on the other hand, introduces a spirocyclic structure with two oxygen atoms, enhancing the compound's stability and providing additional sites for functionalization. This combination of structural features makes 4-(1,4-Dioxaspiro[4.5]dec-8-yl)morpholine an attractive candidate for use in drug design and material science.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to modulate biological activity through unique stereochemical and electronic properties. For instance, researchers have explored the use of spirocyclic morpholines in the development of kinase inhibitors and other bioactive molecules. The presence of the dioxaspiro system in this compound further enhances its potential as a scaffold for drug design, offering opportunities for both structural diversity and functional optimization.

In terms of synthesis, 4-(1,4-Dioxaspiro[4.5]dec-8-yl)morpholine can be prepared through various routes, including ring-closing metathesis and nucleophilic substitution reactions. These methods allow for precise control over the stereochemistry and functional groups present in the molecule, enabling chemists to tailor its properties for specific applications.

The chemical stability of this compound is another key factor contributing to its utility. Its resistance to hydrolysis under physiological conditions makes it suitable for use in pharmaceutical formulations where long-term stability is required. Additionally, the presence of oxygen atoms in both the morpholine and dioxaspiro systems provides opportunities for further functionalization, such as the introduction of substituents that can enhance solubility or bioavailability.

From an environmental perspective, the biodegradability of CAS No. 127562-53-2 has been studied to ensure its safe use in industrial and medical applications. Research indicates that under aerobic conditions, this compound undergoes microbial degradation, reducing its environmental footprint over time.

In conclusion, 4-(1,4-Dioxaspiro[4.5]dec-8-yl)morpholine represents a promising compound with diverse applications across multiple fields. Its unique structure, combined with recent advancements in synthetic methodology and biological evaluation techniques, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery and materials development.